Cas no 38858-82-1 (4-methyl-1-nitro-1H-pyrazole)

4-Methyl-1-nitro-1H-pyrazole is a nitro-substituted pyrazole derivative with a molecular formula of C₄H₅N₃O₂. This heterocyclic compound is characterized by its nitro functional group at the 1-position and a methyl group at the 4-position, which influence its reactivity and stability. It serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and energetic materials. The nitro group enhances electrophilic properties, making it useful for further functionalization. Its well-defined structure and purity ensure consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its potential sensitivity. Proper storage and handling protocols are recommended to maintain its integrity.

4-methyl-1-nitro-1H-pyrazole structure

Product Name:4-methyl-1-nitro-1H-pyrazole

CAS No:38858-82-1

MF:C₄H₅N₃O₂

MW:127.101400136948

CID:296955

PubChem ID:581410

Update Time:2025-10-05

4-methyl-1-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole,4-methyl-1-nitro-
- 4-methyl-1-nitropyrazole
- 1H-Pyrazole,4-methyl-1-nitro-(9CI)
- AKOS000309918
- CJGXUQYECQSYAV-UHFFFAOYSA-N
- DTXSID30342400
- 4-Methyl-1-nitro-1H-pyrazole #
- 4-Methyl-1-nitro-1H-pyrazole
- 38858-82-1
- EN300-131916
- 4-methyl-1-nitro-1H-pyrazole
- Inchi： 1S/C4H5N3O2/c1-4-2-5-6(3-4)7(8)9/h2-3H,1H3
- InChI Key： CJGXUQYECQSYAV-UHFFFAOYSA-N
- SMILES： [O-][N+](N1C=C(C)C=N1)=O

Computed Properties

Exact Mass: 127.03825
Monoisotopic Mass: 127.038176411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 63.6Å²

Experimental Properties

PSA: 60.96

4-methyl-1-nitro-1H-pyrazole Pricemore >>

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TRC	B497773-25mg	4-methyl-1-nitro-1H-pyrazole	38858-82-1		25mg	$ 70.00	2022-06-07
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